N-[1-(1,3-benzodioxol-5-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• IUPAC Name: N-[1-(1,3-benzodioxol-5-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C18H17NO5/c1-11(12-2-4-15-17(8-12)24-10-23-15)19-18(20)13-3-5-14-16(9-13)22-7-6-21-14/h2-5,8-9,11H,6-7,10H2,1H3,(H,19,20)
• InChI Key: IXDMNTOZRYSPQU-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=C(C=C1)OCO2)NC(=O)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C18H17NO5
• Molecular Weight: 327.3 g/mol

Description

This compound belongs to the class of organic compounds known as proline and derivatives. These are compounds containing proline or a derivative thereof resulting from the reaction of proline at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds, including melting point, solubility in various solvents, and crystalline structure, are crucial for their practical application. These properties are determined through a combination of experimental techniques and are essential for the compound’s formulation and delivery.

Safety and Hazards

In general, synthetic cathinones have been reported to cause a number of stimulant-like adverse effects including tachycardia, hypertension, hyperthermia, palpitations, hyponatremia, tremor, seizures, vomiting, sweating, headache, and rhabdomyolysis.

Future Directions

The Drug Enforcement Administration has placed similar compounds on the list of controlled substances. This indicates a recognition of the potential misuse of these substances and the need for regulation. Future research may focus on understanding the biological activity of these compounds and developing safer alternatives.